Cas no 5055-06-1 ((2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate)
5055-06-1 structure
Product Name:(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate
CAS No:5055-06-1
MF:C5H12O7S2
MW:248.274580001831
CID:381859
PubChem ID:253389
Update Time:2025-04-19
(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetriol,1,3-dimethanesulfonate
- 2-hydroxypropane-1,3-diyl dimethanesulfonate
- AC1L5O16
- AC1Q6Y5J
- AG-K-66469
- AR-1E2759
- CTK4J2788
- Glycerol-1,3-bismethansulfonat
- NSC76303
- SCHEMBL2538118
- NSC-76303
- DTXSID10291528
- 5055-06-1
- (2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate
-
- Inchi: 1S/C5H12O7S2/c1-13(7,8)11-3-5(6)4-12-14(2,9)10/h5-6H,3-4H2,1-2H3
- InChI Key: IACVNURSTUDTFC-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCC(COS(C)(=O)=O)O
Computed Properties
- Exact Mass: 248.00246
- Monoisotopic Mass: 248.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 124Ų
Experimental Properties
- Density: 1.516
- Boiling Point: 545°Cat760mmHg
- Flash Point: 283.4°C
- Refractive Index: 1.495
- PSA: 106.97
- LogP: 0.46130
(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
5055-06-1 ((2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate) Related Products
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